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Compound of Interest

4-Methoxy-3,3-dimethyl-4-
Compound Name:
oxobutanoic acid

Cat. No.: B030648

InChiKey: NENLLFGJFVVZEU-UHFFFAOYSA-N

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity and Physical Properties

4-Methoxy-3,3-dimethyl-4-oxobutanoic acid, also known as 1-methyl 2,2-dimethylsuccinate,
is a carboxylic acid and ester derivative.[1] Its fundamental identifiers and properties are
summarized below.
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Property Value Source
NENLLFGJFVVZEU-

InChiKey [1]
UHFFFAOYSA-N

CAS Number 32980-26-0 [1]

Molecular Formula C7H1204 [1]

Molecular Weight 160.17 g/mol [1]
4-methoxy-3,3-dimethyl-4-

IUPAC Name ) ) [1]
oxobutanoic acid

SMILES CC(C)(CC(=0)0O)C(=0)0C [1]

Boiling Point 256°C at 760 mmHg

) >95% to =98% (Commercially
Purity

available)

Spectral and Computational Data

Predicted mass spectrometry data for various adducts of 4-Methoxy-3,3-dimethyl-4-

oxobutanoic acid have been computed and are presented below. This data can be valuable

for mass spectrometry-based identification and characterization of the compound.
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Adduct mlz
[M+H]* 161.08084
[M+Na]* 183.06278
[M-H]~ 159.06628
M+NHa4]* 178.10738
[

[M+K]* 199.03672
M+H-H201* 143.07082
[

[M+HCOO]~ 205.07176
[M+CHsCOO]~ 219.08741

Experimental Protocols

A detailed, publicly available experimental protocol for the specific synthesis of 4-Methoxy-3,3-
dimethyl-4-oxobutanoic acid could not be identified in the current literature search. However,
a logical synthetic approach can be inferred from general organic chemistry principles.

Proposed Synthetic Pathway

The synthesis of 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid can be envisioned through the
selective hydrolysis of a corresponding diester, such as dimethyl 2,2-dimethylsuccinate. This
proposed pathway involves two main steps:

 Esterification: Reaction of 2,2-dimethylsuccinic acid with an excess of methanol in the
presence of an acid catalyst to yield dimethyl 2,2-dimethylsuccinate.

o Selective Monohydrolysis: Controlled hydrolysis of one of the methyl ester groups of
dimethyl 2,2-dimethylsuccinate to the corresponding carboxylic acid, yielding the target
compound.
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Step 1: Diester Formation

Methanol (excess)
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l Esterification

Dimethyl 2,2-dimethylsuccinate
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Step 2: Selective Hydrolysis

Controlled Base
or Acid

4-Methoxy-3,3-dimethyl-4-oxobutanoic acid

Click to download full resolution via product page

A proposed two-step synthesis of the target compound.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the biological activity, mechanism of
action, or any associated signaling pathways for 4-Methoxy-3,3-dimethyl-4-oxobutanoic
acid. Further research is required to elucidate any potential pharmacological or biological
effects of this compound. Due to the lack of this information, diagrams for signaling pathways
or detailed experimental workflows for biological assays cannot be provided at this time.

Safety Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid is classified with the following hazards:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

Standard precautionary measures, including the use of personal protective equipment such as
gloves, safety glasses, and a lab coat, should be taken when handling this compound. Work
should be conducted in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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